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Compound of Interest

Compound Name: (1S)-(+)-10-Camphorsulfonic acid

Cat. No.: B7805133 Get Quote

An In-depth Technical Guide to the Safe Handling of (1S)-(+)-10-Camphorsulfonic Acid in the

Laboratory

Introduction
(1S)-(+)-10-Camphorsulfonic acid (CSA), a chiral sulfonic acid derived from camphor, is a

versatile reagent in organic synthesis and pharmaceutical development. It serves as an

effective resolving agent for chiral amines and other cations, and as a chiral auxiliary in

asymmetric synthesis, facilitating the production of enantiomerically pure compounds crucial for

drug development.[1][2] This guide provides a comprehensive overview of the safety protocols

and handling procedures necessary for the safe use of (1S)-(+)-10-Camphorsulfonic acid in a

laboratory setting, intended for researchers, scientists, and drug development professionals.

Hazard Identification and Classification
(1S)-(+)-10-Camphorsulfonic acid is classified as a hazardous substance and requires

careful handling.[3] It is a corrosive solid that can cause severe skin burns and serious eye

damage.[3][4][5] The material may also be corrosive to metals.[1] While it is combustible, it

presents a slight fire hazard when exposed to heat or flame.[3]

GHS Hazard Statements:

H290: May be corrosive to metals.[6]
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H314: Causes severe skin burns and eye damage.[6][7]

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is critical for its safe

handling and storage.

Property Value Reference

Chemical Formula C₁₀H₁₆O₄S [4]

Molecular Weight 232.30 g/mol [4][5]

Appearance
White, deliquescent crystalline

powder
[3]

Melting Point 196-200 °C (decomposes) [4]

Solubility Soluble in water [1][3]

Stability
Stable under normal

conditions. Hygroscopic.
[8]

Toxicological Data and Exposure Limits
Exposure to (1S)-(+)-10-Camphorsulfonic acid can lead to significant health effects. Ingestion

can cause severe chemical burns in the mouth and gastrointestinal tract.[3][4] Direct contact

with the skin or eyes will result in severe burns.[3][4] Inhalation of dust can irritate the

respiratory tract, potentially causing lung damage with severe over-exposure.[3][4]

Parameter Value Species Reference

LD50 (Subcutaneous) 2502 mg/kg Mouse [3][5]

No-Observed-

Adverse-Effect Level

(NOAEL)

25 mg/kg bw/day Rat (90-day study) [6][7]
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Occupational Exposure Limits: While specific exposure limits for (1S)-(+)-10-Camphorsulfonic
acid have not been established, limits for particulates not otherwise regulated (PNOR) can be

applied.[3]

Agency Limit Notes Reference

OSHA PEL (Table Z-3) 5 mg/m³ Respirable fraction [3]

Oregon PEL (Z-3) 10 mg/m³ Total dust [3]

Safe Handling and Storage
Handling
Adherence to proper handling procedures is paramount to ensure personnel safety.

Engineering Controls: Use in a well-ventilated area, preferably within a chemical fume hood.

[8] Ensure that eyewash stations and safety showers are readily accessible.[8]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a full-face shield.[3]

Skin Protection: Wear chemical-resistant gloves (e.g., PVC), a synthetic apron, and a full

suit if there is a risk of significant exposure.[3][4]

Respiratory Protection: For operations generating dust, use an approved and certified

particulate dust filter respirator.[3][4]

General Hygiene: Avoid all personal contact, including inhalation.[3] Do not eat, drink, or

smoke in the laboratory. Wash hands thoroughly after handling.[1]

Storage
Proper storage is essential to maintain the integrity of the chemical and prevent hazardous

situations.

Conditions: Store in a cool, dry, and well-ventilated area.[8] Keep containers tightly closed to

protect from moisture as the substance is hygroscopic.[4][8]
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Incompatible Materials: Segregate from strong oxidizing agents, strong bases, alkalis, and

chemicals readily decomposed by acids (e.g., cyanides, sulfides, carbonates).[3][8]

Containers: Store in original, lined metal or plastic containers.[3] Do not use aluminum or

galvanized containers.[3]

Experimental Protocols
Protocol for Weighing and Dispensing

Preparation: Ensure the chemical fume hood is operational. Don appropriate PPE, including

safety goggles, lab coat, and chemical-resistant gloves.

Procedure:

1. Place a calibrated weighing balance inside the fume hood.

2. Carefully open the stock container of (1S)-(+)-10-Camphorsulfonic acid.

3. Using a clean spatula, transfer the required amount of the solid to a tared, appropriate

secondary container.

4. Minimize the generation of dust during transfer.

5. Once the desired amount is weighed, securely close the stock container.

6. Clean any minor spills within the fume hood immediately using appropriate methods (see

Section 7.1).

Post-Procedure: Wipe the spatula and weighing area with a damp cloth (avoiding excess

water). Dispose of contaminated materials as hazardous waste. Wash hands thoroughly.

Protocol for Accidental Spill Cleanup (Minor Spill)
Assessment: Identify the spill as minor (a small amount that can be safely handled by

laboratory personnel).

Evacuation: Alert personnel in the immediate vicinity.
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Containment: If the substance is a solid, prevent it from becoming airborne.

Cleanup:

1. Wear full PPE, including respiratory protection.

2. Carefully sweep or vacuum the solid material. Avoid creating dust.

3. Place the spilled material into a labeled, sealed container for hazardous waste disposal.

4. Clean the spill area with a suitable neutralizing agent (e.g., sodium bicarbonate solution)

followed by water.

Disposal: Dispose of all contaminated materials, including PPE, as hazardous waste

according to institutional and local regulations.

Emergency Procedures
First Aid Measures
Immediate medical attention is required in all cases of exposure.[8]

Eye Contact: Immediately flush the eyes with running water for at least 15 minutes, holding

the eyelids apart to ensure complete irrigation.[3][4] Remove contact lenses if present and

easy to do.[8] Seek immediate medical attention.[4][8]

Skin Contact: Immediately flush the affected area with large amounts of water, using a safety

shower if available.[3] Quickly remove all contaminated clothing and footwear.[3] Continue

rinsing and seek immediate medical attention.[4][8]

Inhalation: Remove the person from the contaminated area to fresh air.[3][4] Keep the

patient warm and at rest.[3] If breathing is difficult or has stopped, provide artificial

respiration.[4] Seek immediate medical attention.[8]

Ingestion: Rinse the mouth with water.[8] Do NOT induce vomiting.[4][8] If the person is

conscious, give them water to drink.[1] Never give anything by mouth to an unconscious

person.[4] Seek urgent hospital treatment.[1][3]
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Firefighting Measures
Suitable Extinguishing Media: Use water spray, foam, dry chemical powder, or carbon

dioxide (CO2).[3][8]

Specific Hazards: Combustion products may include carbon monoxide (CO), carbon dioxide

(CO2), and sulfur oxides (SOx).[3] The acid may react with metals to produce highly

flammable hydrogen gas.[1]

Protective Equipment: Firefighters should wear full body protective clothing and a self-

contained breathing apparatus (SCBA).[3]

Visual Guides: Workflows and Logic Diagrams
The following diagrams illustrate key safety and handling workflows for (1S)-(+)-10-
Camphorsulfonic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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